Cas no 1246661-06-2 (1-Pyrrolidinecarboxylic acid, 2-(2-aminoacetyl)-, 1,1-dimethylethyl ester, (2S)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-(2-aminoacetyl)-, 1,1-dimethylethyl ester, (2S)-
• CAS No: 1246661-06-2
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 2117656
• Update Time: 2023-11-19

1-Pyrrolidinecarboxylic acid, 2-(2-aminoacetyl)-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl 2-(2-aminoacetyl)pyrrolidine-1-carboxylate
• CID 82391225
• 1-Pyrrolidinecarboxylic acid, 2-(2-aminoacetyl)-, 1,1-dimethylethyl ester, (2S)-

• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(15)13-6-4-5-8(13)9(14)7-12/h8H,4-7,12H2,1-3H3/t8-/m0/s1
• InChI Key： CEXYERGXLJSMPD-QMMMGPOBSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C(CN)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Topological Polar Surface Area: 72.6

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 330.4±37.0 °C(Predicted)
• pka: 7.20±0.29(Predicted)